Cas no 90973-23-2 (4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile)

• Product Name: 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile
• CAS No: 90973-23-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 61465
• PubChem ID: 24880136
• Update Time: 2025-06-09

4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile
• 4-AMINO-2-(1-PIPERIDINYL)-PYRIMIDIN-5-CARBONITRIL
• 4-amino-2-piperidin-1-ylpyrimidine-5-carbonitrile
• 4-amino-2-piperidino-5-pyrimidinecarbonitrile
• 4-amino-2-piperidin-1-yl-pyrimidine-5-carbonitrile
• 4-Amino-2-piperidino-5-cyan-pyrimidin
• 4-amino-2-piperidylpyrimidine-5-carbonitrile
• AT-417/43379945
• DTXSID60383240
• 4-amino-2-(piperidin-1-yl)pyrimidine-5-carbonitrile
• 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile, 97%
• AKOS013153310
• FT-0617472
• MFCD03427268
• SCHEMBL1143659
• SDCCGMLS-0066116.P001
• 90973-23-2
• BRD-K85940180-001-01-0
• 4-amino-2-(1-piperidinyl)-5-pyrimidinecarbonitrile
• DB-004448

• MDL： MFCD03427268
• Inchi： 1S/C10H13N5/c11-6-8-7-13-10(14-9(8)12)15-4-2-1-3-5-15/h7H,1-5H2,(H2,12,13,14)
• InChI Key： DIMBMIZSLPVIKY-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(C#N)=C(N)N=2)CCCCC1

Computed Properties

• Exact Mass: 203.11700
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.27
• Melting Point: 224 °C (lit.)
• Boiling Point: 457.1°Cat760mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.615
• PSA: 78.83000
• LogP: 1.56698

4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile

Recent Advances in the Study of 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile (CAS: 90973-23-2)

4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile (CAS: 90973-23-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile to enhance its binding affinity for specific kinase targets. The study employed molecular docking simulations and in vitro enzymatic assays to evaluate the compound's inhibitory activity against a panel of kinases implicated in cancer progression. The results demonstrated that derivatives of this compound exhibited promising selectivity for certain kinase isoforms, suggesting its potential as a scaffold for developing targeted cancer therapies.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile. The researchers synthesized a series of analogs and tested their efficacy against multidrug-resistant bacterial strains. The findings revealed that certain modifications to the piperidine ring significantly improved the compound's antibacterial activity, particularly against Gram-positive pathogens. This highlights the versatility of this chemical scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile have been reported in Organic Process Research & Development. A team of chemists developed a novel, cost-effective synthetic route that minimizes the use of hazardous reagents and improves overall yield. This methodological innovation is expected to facilitate the broader adoption of this compound in industrial and academic research settings.

In conclusion, 4-Amino-2-(1-piperidinyl)pyrimidine-5-carbonitrile (CAS: 90973-23-2) continues to be a compound of significant interest in chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable scaffold for developing new therapeutic agents. Future research directions may include further structural optimization, in vivo efficacy studies, and exploration of its mechanisms of action at the molecular level.